

Early Preclinical Data on VEGFR-2-IN-5 Hydrochloride: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

| Compound of Interest | | |
|----------------------|------------|-----------|
| Compound Name: | hVEGF-IN-2 | |
| Cat. No.: | B12408476 | Get Quote |

For Researchers, Scientists, and Drug Development Professionals

Introduction

VEGFR-2-IN-5 hydrochloride is a small molecule inhibitor targeting the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis. The formation of new blood vessels is a critical process for tumor growth and metastasis, making VEGFR-2 a prime target in oncology research. This technical guide provides a comprehensive summary of the early preclinical data available for VEGFR-2-IN-5 hydrochloride, including its physicochemical properties, in vitro activity, and general protocols for preclinical evaluation. The information presented herein is compiled from publicly available data sheets and patent literature.

Physicochemical and In Vitro Activity Data

VEGFR-2-IN-5 hydrochloride is an indole-based benzenesulfonamide. Available data indicates that it also exhibits inhibitory activity against human carbonic anhydrase IX (hCA IX) and XII (hCA XII), suggesting a potential dual-inhibitory mechanism.




| Property | Value | |
|----------------------|--|--|
| Molecular Formula | C19H25CIN8 | |
| Molecular Weight | 400.91 g/mol | |
| CAS Number | 2700435-52-3 | |
| Appearance | Off-white to light yellow solid | |
| Solubility | DMSO: 230 mg/mL (573.69 mM) (with ultrasonic treatment)H ₂ O: 100 mg/mL (249.43 mM) (with ultrasonic treatment) | |
| Storage (in solvent) | -80°C for 6 months; -20°C for 1 month (under nitrogen) | |

| Assay Type | Target/Cell Line | IC50 Value |
|------------------|------------------|-----------------|
| Enzymatic Assay | VEGFR-2 | 0.38 μΜ |
| hCA IX | 40 nM | |
| hCA XII | 3.2 nM | _ |
| Cell-Based Assay | HepG-2 | 8.39 - 16.90 μM |
| MCF-7 | 8.39 - 16.90 μM | |

Signaling Pathways and Experimental Workflows VEGFR-2 Signaling Pathway

VEGF binding to VEGFR-2 induces receptor dimerization and autophosphorylation of specific tyrosine residues. This initiates downstream signaling cascades, primarily the PLCy-PKC-MAPK and PI3K-Akt pathways, which are crucial for endothelial cell proliferation, migration, and survival. VEGFR-2-IN-5 hydrochloride is expected to inhibit these pro-angiogenic signals.






Click to download full resolution via product page

A simplified diagram of the VEGFR-2 signaling cascade.

General In Vivo Efficacy Evaluation Workflow

The following diagram outlines a typical workflow for assessing the anti-tumor efficacy of a VEGFR-2 inhibitor in a preclinical setting.





Click to download full resolution via product page

 To cite this document: BenchChem. [Early Preclinical Data on VEGFR-2-IN-5 Hydrochloride: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12408476#early-preclinical-data-on-vegfr-2-in-5-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]



Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com